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Compound of Interest

Compound Name:
(S)-(+)-5-Oxo-2-

tetrahydrofurancarboxylic acid

Cat. No.: B118038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (S)-(+)-5-Oxo-2-
tetrahydrofurancarboxylic acid, a versatile chiral building block crucial in organic synthesis

and medicinal chemistry. This document outlines its chemical identity, physical properties,

detailed experimental protocols for its synthesis and purification, and analytical methods for its

characterization.

Chemical Identity and Synonyms
(S)-(+)-5-Oxo-2-tetrahydrofurancarboxylic acid is a chiral lactone that serves as a valuable

intermediate in the synthesis of various complex molecules, including pharmaceuticals and

natural products.[1][2] Its utility stems from its bifunctional nature, possessing both a carboxylic

acid and a lactone moiety. A comprehensive list of its synonyms and chemical identifiers is

provided in Table 1 for clear identification and cross-referencing in research and development.

Table 1: Synonyms and Chemical Identifiers for (S)-(+)-5-Oxo-2-tetrahydrofurancarboxylic
acid
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Identifier Type Identifier Source

Systematic Name
(2S)-5-Oxotetrahydrofuran-2-

carboxylic acid
[3]

(S)-5-Oxotetrahydro-2-

furancarboxylic acid
[4]

(S)-(+)-5-Oxo-2-

tetrahydrofuroic acid
[3]

Common Synonyms
(S)-(+)-gamma-Carboxy-

gamma-butyrolactone
[3]

(S)-gamma-Carboxy-gamma-

butyrolactone
[3]

S-Hothf [4]

5S-(+)-Butyrolactone

Carboxylic Acid
[5]

CAS Registry Number 21461-84-7 [1][4]

54848-33-8 [3][6]

PubChem CID 5460533

MDL Number MFCD00064516 [4]

Beilstein/REAXYS Number 1424498 [4]

InChI

1S/C5H6O4/c6-4-2-1-3(9-

4)5(7)8/h3H,1-2H2,

(H,7,8)/t3-/m0/s1

[4]

InChI Key
QVADRSWDTZDDGR-

VKHMYHEASA-N
[4]

SMILES OC(=O)[C@@H]1CCC(=O)O1 [4]

Physicochemical Properties
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The physical and chemical properties of (S)-(+)-5-Oxo-2-tetrahydrofurancarboxylic acid are

critical for its handling, storage, and application in chemical reactions. A summary of its key

properties is presented in Table 2.

Table 2: Physicochemical Properties of (S)-(+)-5-Oxo-2-tetrahydrofurancarboxylic acid

Property Value Source

Molecular Formula C₅H₆O₄ [4]

Molecular Weight 130.10 g/mol [4]

Appearance
White to light yellow to beige

crystalline powder
[2][6]

Melting Point 71-73 °C (lit.) [4]

Boiling Point 150-155 °C / 0.2 mmHg (lit.) [4]

Optical Activity [α]20/D +14°, c = 5 in methanol [4]

Enantiomeric Excess ee: 99% (GLC) [4]

Purity 98% [4]

Experimental Protocols
Synthesis from L-Glutamic Acid
A common and efficient method for the synthesis of (S)-(+)-5-Oxo-2-
tetrahydrofurancarboxylic acid involves the diazotization of L-glutamic acid.[3][7] This

reaction proceeds via an intramolecular cyclization.

Materials:

L-Glutamic acid

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)
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Water (H₂O)

Ethyl acetate (EtOAc)

Sodium sulfate (Na₂SO₄)

Procedure:

In a conical flask, dissolve L-glutamic acid (10.07 g, 0.068 mol) in 20 mL of water.[7]

Cool the solution to -5 °C in an ice-salt bath.[7]

Slowly add a solution of sodium nitrite (7.0 g, 0.102 mol) in 20 mL of water to the cooled L-

glutamic acid solution.[7] Concurrently, add 40 mL of water and hydrochloric acid.[7]

Stir the reaction mixture continuously at room temperature for 12 hours.[7]

Concentrate the reaction mixture by vacuum evaporation at a temperature below 50 °C to

obtain a yellow oily substance.[7]

Dissolve the resulting oil in ethyl acetate and filter to remove any solid precipitates.[7] Wash

the solid with additional ethyl acetate.[7]

Combine the filtrate and washings and dry over anhydrous sodium sulfate.[7]

Remove the solvent by vacuum concentration to yield (S)-5-oxo-2-tetrahydrofuran carboxylic

acid as a light yellow oil (8.1 g, 91.6% yield).[7]

Diagram 1: Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://m.chemicalbook.com/SpectrumEN_21461-84-7_1HNMR.htm
https://m.chemicalbook.com/SpectrumEN_21461-84-7_1HNMR.htm
https://www.sciencemadness.org/whisper/viewthread.php?tid=72701
https://www.sciencemadness.org/whisper/viewthread.php?tid=72701
https://www.sciencemadness.org/whisper/viewthread.php?tid=72701
https://www.chemicalbook.com/synthesis/s-5-oxotetrahydrofuran-2-carboxylic-acid.htm
https://www.chemicalbook.com/synthesis/s-5-oxotetrahydrofuran-2-carboxylic-acid.htm
http://www.orgsyn.org/demo.aspx?prep=CV1P0276
https://spectrabase.com/spectrum/5I3vZ6jsLQY
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_of_Substituted_Tetrahydrofuran_2_Carboxylic_Acids.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4725592.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4725592.htm
https://www.benchchem.com/product/b118038#synonyms-for-s-5-oxo-2-tetrahydrofurancarboxylic-acid
https://www.benchchem.com/product/b118038#synonyms-for-s-5-oxo-2-tetrahydrofurancarboxylic-acid
https://www.benchchem.com/product/b118038#synonyms-for-s-5-oxo-2-tetrahydrofurancarboxylic-acid
https://www.benchchem.com/product/b118038#synonyms-for-s-5-oxo-2-tetrahydrofurancarboxylic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b118038?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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